N-[(3R*,4S*)-1-acetyl-4-cyclopropyl-3-pyrrolidinyl]-3-chloro-4-methylbenzenesulfonamide

• IUPAC Name: N-[(3R,4S)-1-acetyl-4-cyclopropylpyrrolidin-3-yl]-3-chloro-4-methylbenzenesulfonamide
• InChI: InChI=1S/C16H21ClN2O3S/c1-10-3-6-13(7-15(10)17)23(21,22)18-16-9-19(11(2)20)8-14(16)12-4-5-12/h3,6-7,12,14,16,18H,4-5,8-9H2,1-2H3/t14-,16+/m1/s1
• InChI Key: AYRIOXVJOQHFHK-ZBFHGGJFSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2CN(CC2C3CC3)C(=O)C)Cl
• Isomeric SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N[C@H]2CN(C[C@@H]2C3CC3)C(=O)C)Cl
• Molecular Formula: C16H21ClN2O3S
• Molecular Weight: 356.9 g/mol

Description

N-[(3R*,4S*)-1-acetyl-4-cyclopropyl-3-pyrrolidinyl]-3-chloro-4-methylbenzenesulfonamide is a complex organic compound, part of the broader family of sulfonamides. Sulfonamides have been extensively studied due to their significant roles in pharmaceutical and chemical industries.

Synthesis Analysis

The synthesis of similar sulfonamide compounds often involves reactions like chlorination, ammonolysis, and condensation (Zhang De-jun, 2006). Typically, these processes start from raw materials such as hydroxy pyridines or benzenesulfonyl chlorides and involve multiple steps to achieve the desired compound.

Molecular Structure Analysis

The molecular structure of sulfonamides, including derivatives similar to the compound , has been characterized through various techniques like crystallography and NMR spectroscopy. For example, the crystal structure of N-(5-Acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide revealed molecular chains and three-dimensional networks formed through π–π interactions and hydrogen bonding (Reham A. Mohamed-Ezzat et al., 2023).

Chemical Reactions and Properties

Sulfonamide compounds exhibit diverse chemical reactions. Some undergo rearrangement reactions under alkaline conditions (R. Dohmori, 1964). Others, like N-glycosyl-2,4-dinitrobenzenesulfonamide, show potential in amidation reactions (R. Talan et al., 2009).

Physical Properties Analysis

Physical properties of sulfonamides, such as melting points and solubility, can vary based on their structure. For instance, N-cyclohexylbenzenesulfonamide has a melting point of 42°C and is soluble in benzene and dichloromethane (G. Maynard, 2001).

Chemical Properties Analysis

The chemical properties of sulfonamides are influenced by their functional groups and molecular structure. For example, some sulfonamides have shown potential as inhibitors in enzymatic reactions and possess antioxidant activities (M. Mphahlele et al., 2021).